Cas no 31129-35-8 (Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-)

• Product Name: Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
• CAS No: 31129-35-8
• MF: C₄H₆N₄OS₂
• MW: 190.246636867523
• CID: 1452142
• PubChem ID: 12669647
• Update Time: 2025-04-20

Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
• 1-methyl-3-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)urea
• 31129-35-8
• N-Methyl-N'-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
• DTXSID60506311
• SCHEMBL9360322

• Inchi： 1S/C4H6N4OS2/c1-5-2(9)6-3-7-8-4(10)11-3/h1H3,(H,8,10)(H2,5,6,7,9)
• InChI Key： NMTHPILYEAYSFR-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(NC)=O)=S

Computed Properties

• Exact Mass: 189.99848
• Monoisotopic Mass: 189.99830317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 65.52